Molecular Weight & Ligand Efficiency Advantage
The target compound (C₁₇H₁₈N₆O, MW 322.36) is significantly lighter than the 2-phenyl-2H-triazole analog (MW 384.4, Δ = +62.0 Da, +19.2%) and the 6-(pyridin-4-yl) analog (MW 399.4, Δ = +77.0 Da, +23.9%) . Lower molecular weight in this series is achieved by retaining an unsubstituted 1,8-naphthyridine core and the sterically compact N-methyl (rather than N-phenyl or 6-aryl) substituent. In fragment- and lead-oriented libraries, lower MW correlates with higher ligand efficiency indices (LE = 1.4·pIC₅₀ / heavy-atom count) and improved membrane permeability, making the target compound a more tractable starting point for property-based optimization [1].
| Evidence Dimension | Molecular weight (g·mol⁻¹) – a key determinant of ligand efficiency, permeability, and oral bioavailability according to Lipinski and lead-likeness guidelines |
|---|---|
| Target Compound Data | MW 322.36 g·mol⁻¹; Heavy-atom count (HAC) = 24 (C₁₇H₁₈N₆O) |
| Comparator Or Baseline | 2-Phenyl-2H-triazole analog (CAS 2640962-11-2): MW 384.4; HAC = 29 (C₂₂H₂₀N₆O). 6-(Pyridin-4-yl) analog: MW 399.4; HAC = 30 (C₂₂H₂₁N₇O). 6-Chloro analog: MW 356.8; HAC = 25 (C₁₇H₁₇ClN₆O). |
| Quantified Difference | ΔMW = −62.0 (−16.1%) vs. 2-phenyl analog; −77.0 (−19.3%) vs. 6-(pyridin-4-yl) analog; −34.4 (−9.6%) vs. 6-chloro analog |
| Conditions | Vendor-certified molecular formulas. Evitachem catalog data (2025). |
Why This Matters
For lead-generation screening cascades that prioritize ligand efficiency, the target compound's lower molecular weight translates into inherently higher LE and greater compliance with fragment-like and lead-like property filters, reducing downstream attrition risk.
- [1] Hopkins, A.L., Keserü, G.M., Leeson, P.D., Rees, D.C., Reynolds, C.H. "The role of ligand efficiency metrics in drug discovery." Nature Reviews Drug Discovery, 2014, 13, 105–121. View Source
